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Compound of Interest

Compound Name: L-Ribose

Cat. No.: B016112 Get Quote

Essential Safety and Handling Guide for L-
Ribose
This guide provides crucial safety protocols and logistical information for the handling and

disposal of L-Ribose in a laboratory environment. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification
L-Ribose is generally not classified as a hazardous substance or mixture according to

Regulation (EC) No 1272/2008.[1][2][3] However, it is a combustible solid, and appropriate

precautions should be taken.[4] The primary physical hazard is the potential for dust formation,

as fine dust particles may form explosive mixtures with air if ignited.[3][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for minimizing exposure and ensuring personal

safety. The recommended PPE for handling L-Ribose is based on standard laboratory safety

practices for handling fine chemical powders.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles conforming to EU

Standard EN166 or OSHA 29

CFR 1910.133.[4][5][6]

To prevent eye contact with L-

Ribose dust.

Hand Protection

Chemically resistant,

impervious gloves inspected

prior to use. Suitable materials

for dry solids include nitrile

rubber, polychloroprene, butyl

rubber, or PVC.[1][4]

To prevent skin contact.

Respiratory Protection

For nuisance levels of dust, a

Type N95 (US) or Type P1 (EN

143) dust mask is

recommended.[1][7]

Respiratory protection is

generally not required if

ventilation is adequate.[1]

To prevent inhalation of fine

dust particles.

Body Protection

Standard laboratory coat.[5][6]

The type of body protection

should be selected based on

the concentration and amount

of the substance at the specific

workplace.[1]

To protect skin and clothing

from contamination.

Operational Plan: Safe Handling Protocol
Adherence to good industrial hygiene and safety practices is essential when working with L-
Ribose.[3][5]

Step-by-Step Handling Procedure:

Preparation: Ensure the work area, such as a chemical fume hood or a bench in a well-

ventilated lab, is clean and uncluttered.
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Don PPE: Before handling L-Ribose, put on the required personal protective equipment as

detailed in the table above: a lab coat, safety glasses, and gloves. A dust mask should be

used if there is a risk of generating airborne dust.

Weighing and Transfer: Handle L-Ribose as a powder. Avoid actions that could generate

dust, such as vigorous shaking or scraping. Use a spatula for transfers. If possible, perform

these operations in a fume hood or ventilated enclosure.

Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves

were worn.[1] Clean all equipment and the work surface to remove any residual powder.

Storage: Store L-Ribose in a tightly closed container in a dry, cool, and well-ventilated place.

[5] Recommended storage temperature is between 2-8°C.

Disposal Plan
Proper disposal of L-Ribose and any contaminated materials is crucial to prevent

environmental contamination and maintain a safe laboratory.

Step-by-Step Disposal Procedure:

Waste Collection: Collect surplus L-Ribose and any materials contaminated with it (e.g.,

weighing paper, contaminated gloves) in a suitable, closed, and clearly labeled container for

disposal.[1]

Glove Disposal: Use proper glove removal technique (without touching the glove's outer

surface) to avoid skin contact.[1] Dispose of contaminated gloves as chemical waste in

accordance with laboratory and local regulations.[1]

Container Disposal: Handle uncleaned, empty containers in the same manner as the product

itself.[3]

Licensed Disposal: Arrange for a licensed disposal company to handle the final disposal of

the waste.[1] Do not mix L-Ribose waste with other waste streams unless explicitly

permitted.[3]

Drainage Precaution: Do not allow the product to enter drains.[1][3]
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Workflow for Safe Handling and Disposal of L-
Ribose

1. Preparation Phase

2. Handling Phase

3. Disposal Phase

Assess Task & Potential for Dust Generation

Select Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Determine Requirements

Don PPE

Handle L-Ribose in
Well-Ventilated Area

Minimize Dust Creation

Wash Hands Thoroughly After Handling

Segregate L-Ribose Waste

Task Complete

Place in a Labeled, Sealed Container Do NOT Dispose Down the Drain

Dispose via Licensed
Waste Management Contractor
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling and disposal of L-
Ribose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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